Cas no 20161-52-8 (Benzoyl chloride, 3-ethenyl-)

• Product Name: Benzoyl chloride, 3-ethenyl-
• CAS No: 20161-52-8
• MF: C₉H₇ClO
• MW: 166.604281663895
• CID: 238024
• PubChem ID: 12541494
• Update Time: 2025-04-19

Benzoyl chloride, 3-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 3-ethenyl-
• 3-ethenylbenzoyl chloride
• ASAANMJKRKZQQI-UHFFFAOYSA-N
• DTXSID60501866
• 20161-52-8
• 3-vinylbenzoic acid chloride
• SCHEMBL2941744
• 3-Vinylbenzoyl chloride

• Inchi： 1S/C9H7ClO/c1-2-7-4-3-5-8(6-7)9(10)11/h2-6H,1H2
• InChI Key： ASAANMJKRKZQQI-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(C=C)=C1)=O

Computed Properties

• Exact Mass: 166.0185425g/mol
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives